Cas no 2168859-46-7 (6-fluoro-3-azabicyclo[3.1.0]hexane)

• Product Name: 6-fluoro-3-azabicyclo[3.1.0]hexane
• CAS No: 2168859-46-7
• MF: C₅H₈FN
• MW: 101.12
• CID: 5294407
• Update Time: 2026-03-10

6-fluoro-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-azabicyclo[3.1.0]hexane

• Inchi： 1S/C5H8FN/c6-5-3-1-7-2-4(3)5/h3-5,7H,1-2H2
• InChI Key： GZDUFGFBYSRRBS-UHFFFAOYSA-N
• SMILES： C12C(C1F)CNC2

Additional information on 6-fluoro-3-azabicyclo[3.1.0]hexane

Introduction to 6-Fluoro-3-Azabicyclo[3.1.0]hexane (CAS No. 2168859-46-7)

6-Fluoro-3-azabicyclo[3.1.0]hexane, a compound with the CAS number 2168859-46-7, is a unique and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom and a nitrogen-containing bicyclic ring system makes 6-fluoro-3-azabicyclo[3.1.0]hexane an interesting candidate for various pharmacological studies.

The structural characteristics of 6-fluoro-3-azabicyclo[3.1.0]hexane contribute to its unique properties. The bicyclic ring system provides rigidity and conformational constraints, which can enhance the compound's binding affinity to specific biological targets. The fluorine substitution, on the other hand, can influence the compound's lipophilicity, metabolic stability, and overall pharmacokinetic profile. These features make 6-fluoro-3-azabicyclo[3.1.0]hexane a valuable scaffold for the design and development of novel therapeutic agents.

In recent years, significant progress has been made in understanding the biological activities of 6-fluoro-3-azabicyclo[3.1.0]hexane. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research has demonstrated that 6-fluoro-3-azabicyclo[3.1.0]hexane can act as a selective inhibitor of specific enzymes involved in metabolic pathways, making it a potential lead compound for the treatment of metabolic disorders.

Beyond its enzymatic inhibition properties, 6-fluoro-3-azabicyclo[3.1.0]hexane has also shown promise in modulating receptor activity. Preclinical studies have indicated that this compound can act as an agonist or antagonist at certain receptors, depending on its structural modifications and the specific receptor subtype being targeted. This versatility makes 6-fluoro-3-azabicyclo[3.1.0]hexane a valuable tool for exploring receptor function and developing receptor-targeted therapies.

The pharmacokinetic properties of 6-fluoro-3-azabicyclo[3.1.0]hexane have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The presence of the fluorine atom enhances the compound's lipophilicity, which can improve its membrane permeability and bioavailability. Additionally, the bicyclic ring system provides structural stability, reducing the likelihood of rapid metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-fluoro-3-azabicyclo[3.1.0]hexane-based compounds in various therapeutic areas. Early results from these trials have been promising, with several compounds showing significant therapeutic benefits in preclinical models of diseases such as cancer, neurological disorders, and cardiovascular diseases.

In conclusion, 6-fluoro-3-azabicyclo[3.1.0]hexane (CAS No. 2168859-46-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for future advancements in drug discovery and development.